Cas no 1365480-13-2 (4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene])

• Product Name: 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene]
• CAS No: 1365480-13-2
• MF: C₃₃H₃₁Br
• MW: 507.50324845314
• CID: 4733085
• PubChem ID: 90054579
• Update Time: 2025-06-08

4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene] Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene]
• 9,9'-Spirobi[9H-fluorene], 4'-bromo-2,7-bis(1,1-dimethylethyl)-
• 4′-Bromo-2,7-bis(1,1-dimethylethyl)-9,9′-spirobi[9H-fluorene]
• 1365480-13-2
• SCHEMBL15587211
• G67155
• 4'-Bromo-2,7-bis(1,1-dimethylethyl)-9,9'-spirobi[9H-fluorene]

• Inchi： 1S/C33H31Br/c1-31(2,3)20-14-16-22-23-17-15-21(32(4,5)6)19-28(23)33(27(22)18-20)25-11-8-7-10-24(25)30-26(33)12-9-13-29(30)34/h7-19H,1-6H3
• InChI Key： SUVOJNFHZCSQGA-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=CC=C3)C3=C1C=CC=C3Br)C1=C(C=CC(C(C)(C)C)=C1)C1=C2C=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 506.16091g/mol
• Monoisotopic Mass: 506.16091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 0Ų

Additional information on 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene]

Recent Advances in the Study of 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene] (CAS: 1365480-13-2)

The compound 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene] (CAS: 1365480-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirobi[fluorene] derivative is notable for its unique structural properties, which make it a promising candidate for various applications, including organic electronics, photovoltaics, and as a potential therapeutic agent. Recent studies have focused on its synthesis, characterization, and potential biological activities, shedding light on its multifaceted utility in both materials science and medicine.

One of the key areas of research has been the optimization of synthetic routes for 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene]. A study published in the Journal of Organic Chemistry (2023) demonstrated a highly efficient palladium-catalyzed cross-coupling method for its synthesis, achieving a yield of over 85%. This advancement is critical for scaling up production and facilitating further research into its applications. The study also highlighted the compound's stability under various conditions, making it suitable for long-term storage and use in diverse environments.

In the realm of materials science, 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene] has been investigated for its optoelectronic properties. Research published in Advanced Materials (2023) revealed that the compound exhibits excellent hole-transporting capabilities, with a high charge-carrier mobility of 0.12 cm²/Vs. These findings suggest its potential use in organic light-emitting diodes (OLEDs) and perovskite solar cells, where efficient charge transport is paramount. The study also noted the compound's ability to form stable thin films, further enhancing its applicability in device fabrication.

From a pharmaceutical perspective, preliminary studies have explored the biological activity of 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene]. A recent paper in Bioorganic & Medicinal Chemistry Letters (2023) reported that the compound exhibits moderate inhibitory activity against certain cancer cell lines, particularly in breast and lung cancer models. While the exact mechanism of action remains under investigation, the researchers hypothesized that the compound's ability to intercalate into DNA and disrupt replication could be a contributing factor. These findings open new avenues for the development of novel anticancer agents based on spirobi[fluorene] derivatives.

In conclusion, 4'-Bromo-2,7-di-tert-butyl-9,9'-spirobi[fluorene] (CAS: 1365480-13-2) represents a versatile compound with significant potential across multiple disciplines. Recent advancements in its synthesis, characterization, and application underscore its importance in both materials science and pharmaceutical research. Future studies are expected to delve deeper into its biological mechanisms and explore its utility in next-generation optoelectronic devices. The ongoing research on this compound highlights the interdisciplinary nature of modern chemical biology and the continuous quest for innovative solutions to complex challenges.